Cas no 15442-57-6 (cis-Dichlorobis(diethylsulfide)platinum(II))

• Product Name: cis-Dichlorobis(diethylsulfide)platinum(II)
• CAS No: 15442-57-6
• MF: C₈H₂₀Cl₂PtS₂
• MW: 446.358401298523
• MDL: MFCD00050943
• CID: 50108
• PubChem ID: 24867101
• Update Time: 2025-10-28

cis-Dichlorobis(diethylsulfide)platinum(II) Chemical and Physical Properties

Names and Identifiers

• cis-Dichlorobis(diethylsulfide)platinum (II)
• cis-Bis(diethylsulfide)platinum(II) chloride
• cis-Dichlorobis(1,1′-thiobisethane)platinum
• cis-Dichlorobis(diethylsulfide)platinum(II)
• dichloroplatinum;ethylsulfanylethane
• AC-18108
• trans-Dichlorobis(diethylsulfide)platinum(II), Pt 43.7%
• MFCD00050943
• Platinum, dichlorobis[1,1'-thiobis[ethane]]-
• NSC 137445
• EINECS 238-944-2
• cis-Dichlorobis(diethyl sulfide)platinum(II)
• CIS-DICHLOROBIS(1,1'-THIOBISETHANE)PLATINUM
• 15442-57-6
• cis-dichlorobis(diethylsulfide) platinum (ii)
• E80909
• trans-Dichlorobis(diethylsulfide)platinum(II)
• dichlorobis[1,1/'-thiobis[ethane]]platinum
• AKOS015964362
• Platinum, dichlorobis(1,1'-thiobis(ethane))-
• 14873-92-8
• cis-Bis(diethyl sulfide)platinum(II) chloride
• SCHEMBL1238515
• Dichlorobis(1,1'-thiobis(ethane))platinum
• BIS(ETHYL SULFIDE); PLATINUM(II) CHLORIDE

• MDL： MFCD00050943
• Inchi： 1S/2C4H10S.2ClH.Pt/c2*1-3-5-4-2;;;/h2*3-4H2,1-2H3;2*1H;/q;;;;+2/p-2
• InChI Key： DCIVLRIRJUWCIS-UHFFFAOYSA-L
• SMILES： [Pt](Cl)Cl.S(CC)CC.S(CC)CC

Computed Properties

• Exact Mass: 445.00300
• Monoisotopic Mass: 445.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 11.1
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 50.6A^2

Experimental Properties

• Color/Form: Not determined
• Melting Point: 105 °C (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Soluble in acetone, alcohol and benzene
• Water Partition Coefficient: Slightly soluble
• PSA: 50.60000
• LogP: 4.89530
• Solubility: Not determined
• Vapor Pressure: No data available

cis-Dichlorobis(diethylsulfide)platinum(II) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on cis-Dichlorobis(diethylsulfide)platinum(II)

cis-Dichlorobis(diethylsulfide)platinum(II): A Comprehensive Overview

cis-Dichlorobis(diethylsulfide)platinum(II) (CAS No. 15442-57-6) is a platinum-based compound that has garnered significant attention in the fields of medicinal chemistry and oncology. This compound, often referred to as cis-DDP(DEtS), is a derivative of the well-known anticancer drug cisplatin. Its unique structure and properties have made it a subject of extensive research, particularly in the development of novel therapeutic agents for cancer treatment.

The chemical structure of cis-Dichlorobis(diethylsulfide)platinum(II) consists of a central platinum(II) ion coordinated with two chlorine atoms and two diethyl sulfide ligands. This arrangement confers the compound with distinct chemical and biological properties that differentiate it from other platinum-based drugs. The diethyl sulfide ligands are particularly noteworthy, as they contribute to the compound's stability and solubility in biological systems.

Recent studies have highlighted the potential of cis-Dichlorobis(diethylsulfide)platinum(II) in overcoming the limitations associated with traditional platinum-based chemotherapy. One of the primary challenges in cancer treatment is the development of resistance to chemotherapeutic agents. Research has shown that cis-DDP(DEtS) exhibits enhanced efficacy against cisplatin-resistant cancer cells, making it a promising candidate for overcoming multidrug resistance.

The mechanism of action of cis-Dichlorobis(diethylsulfide)platinum(II) involves the formation of DNA adducts, which disrupt DNA replication and transcription processes. This leads to cell cycle arrest and apoptosis in cancer cells. However, unlike cisplatin, which forms intrastrand cross-links primarily, cis-DDP(DEtS) has been observed to form both intrastrand and interstrand cross-links, potentially enhancing its cytotoxic effects.

In preclinical studies, cis-Dichlorobis(diethylsulfide)platinum(II) has demonstrated significant antitumor activity against various cancer cell lines, including ovarian, lung, and colorectal cancers. These findings have been supported by in vivo studies using animal models, where the compound showed improved therapeutic outcomes compared to cisplatin alone. The enhanced efficacy is attributed to its ability to bypass common resistance mechanisms and its favorable pharmacokinetic profile.

One of the key advantages of cis-Dichlorobis(diethylsulfide)platinum(II) is its reduced toxicity compared to cisplatin. Cisplatin is known for its nephrotoxicity, ototoxicity, and neurotoxicity, which can limit its clinical use. Studies have shown that cis-DDP(DEtS) exhibits lower nephrotoxicity and neurotoxicity, making it a safer alternative for long-term treatment regimens.

The development of cis-Dichlorobis(diethylsulfide)platinum(II) has also been driven by its potential for combination therapy. When used in conjunction with other chemotherapeutic agents or targeted therapies, cis-DDP(DEtS) has shown synergistic effects that can further enhance treatment outcomes. For example, combination therapy with molecularly targeted agents such as tyrosine kinase inhibitors has been explored to improve efficacy and reduce side effects.

Despite its promising properties, further research is needed to fully understand the pharmacological and toxicological profiles of cis-Dichlorobis(diethylsulfide)platinum(II). Clinical trials are currently underway to evaluate its safety and efficacy in human patients. These trials aim to determine optimal dosing regimens, identify potential side effects, and assess the compound's effectiveness in treating various types of cancer.

In conclusion, cis-Dichlorobis(diethylsulfide)platinum(II) (CAS No. 15442-57-6) represents a significant advancement in the field of platinum-based chemotherapy. Its unique chemical structure and biological properties make it a promising candidate for overcoming drug resistance and improving treatment outcomes in cancer patients. As research continues to evolve, this compound holds great potential for transforming cancer therapy and enhancing patient care.